Cas no 134444-47-6 (2-Amino-2'-Fluoro-2'-Deoxyadenosine)

2-Amino-2'-fluoro-2'-deoxyadenosine is a modified nucleoside analog characterized by the substitution of a fluorine atom at the 2' position of the ribose ring and an amino group at the 2 position of the adenine base. This structural modification enhances its stability against enzymatic degradation, making it valuable for biochemical and pharmaceutical research. The fluorine substitution improves metabolic resistance, while the amino group provides additional reactivity for further derivatization. This compound is particularly useful in studying nucleic acid interactions, antisense oligonucleotide development, and as a potential precursor for antiviral or anticancer agents. Its unique properties make it a versatile tool in medicinal chemistry and molecular biology applications.

2-Amino-2'-Fluoro-2'-Deoxyadenosine structure

134444-47-6 structure

Product Name:2-Amino-2'-Fluoro-2'-Deoxyadenosine

CAS No:134444-47-6

MF:C₁₀H₁₃FN₆O₃

MW:284.247024297714

MDL:MFCD00900994

CID:105778

PubChem ID:9971101

Update Time:2025-06-07

2-Amino-2'-Fluoro-2'-Deoxyadenosine Chemical and Physical Properties

Names and Identifiers

- Adenosine,2-amino-2'-deoxy-2'-fluoro- (9CI)
- 2-Amino-2'-fluoro-2'-deoxyadenosine
- (2R,3R,4R,5R)-5-(2,6-diaminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
- 2-AMINO-2'-DEOXY-2'-FLUOROADENOSINE
- 2'-Fluoro-2,6-diaminopurine-2'-deoxyriboside
- 2'-fluoro-2,6-diaminopurine riboside
- HG1217
- 2,6-Diamino-9-(2-deoxy-2-fluoro-beta-D-ribofuranosyl)-9H-purine
- AMY31021
- MHWHYOFBOWTAHZ-DXTOWSMRSA-N
- CS-W012242
- 2-Amino-2'-deoxy-2'-fluoro-D-adenosine
- DTXSID30433509
- 2-Amino-2-deoxy-2-fluoroadenosine
- (2R,3R,4R,5R)-5-(2,6-diamino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
- A887914
- AKOS027251092
- SCHEMBL1897825
- 134444-47-6
- AS-49387
- CHEMBL3143553
- MFCD00900994
- 2-Amino-2/'-deoxy-2/'-fluoro-D-adenosine
- DB-346684
- 2-Amino-2'-Fluoro-2'-Deoxyadenosine
- MDL： MFCD00900994
- Inchi： 1S/C10H13FN6O3/c11-4-6(19)3(1-18)20-9(4)17-2-14-5-7(12)15-10(13)16-8(5)17/h2-4,6,9,18-19H,1H2,(H4,12,13,15,16)/t3-,4-,6-,9-/m1/s1
- InChI Key： MHWHYOFBOWTAHZ-DXTOWSMRSA-N
- SMILES： F[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC(N)=NC1=2)O

Computed Properties

Exact Mass: 284.10300
Monoisotopic Mass: 284.10331646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 145Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 2.17±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.68 g/l) (25 º C),
PSA: 145.33000
LogP: -0.25820

2-Amino-2'-Fluoro-2'-Deoxyadenosine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H320-H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

2-Amino-2'-Fluoro-2'-Deoxyadenosine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-LO701-50mg	2-Amino-2'-Fluoro-2'-Deoxyadenosine	134444-47-6	99%	50mg	￥307.0	2022-02-28
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Alichem	A449040708-1g	2'-Fluoro-2,6-diaminopurine-2'-deoxyriboside	134444-47-6	95%	1g	225.72 USD	2021-06-15
Alichem	A449040708-5g	2'-Fluoro-2,6-diaminopurine-2'-deoxyriboside	134444-47-6	95%	5g	798.00 USD	2021-06-15
abcr	AB347858-250 mg	2-Amino-2'-fluoro-2'-deoxyadenosine; .	134444-47-6		250 mg	€345.10	2023-07-19
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A89750-250mg	2-Amino-2-deoxy-2-fluoroadenosine	134444-47-6	99%	250mg	¥979.0	2021-09-10
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